Tris[2-(4,6-difluorophenyl)pyridinato-C2,N]iridium(III)

• InChI: InChI=1S/3C11H6F2N.Ir/c3*12-8-4-5-9(10(13)7-8)11-3-1-2-6-14-11;/h3*1-4,6-7H
• InChI Key: GFSFWLGQTIKUOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=C=CC(=C[C]2F)F.C1=CC=NC(=C1)C2=C=CC(=C[C]2F)F.C1=CC=NC(=C1)C2=C=CC(=C[C]2F)F.[Ir]
• Molecular Formula: C33H18F6IrN3
• Molecular Weight: 762.7 g/mol

Description

Tris[2-(4,6-difluorophenyl)pyridinato-C2,N]iridium(III) is a useful research compound. Its molecular formula is C33H18F6IrN3 and its molecular weight is 762.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Organic Light-Emitting Diodes (OLEDs) : This compound has been found highly effective in OLEDs. For instance, it was used in OLEDs with the highest current efficiency and external quantum efficiency of 53.54 cd/A and 15.61%, respectively (Sohn et al., 2018). Additionally, high-efficiency top-emissive white-light-emitting organic devices (WOLEDs) employing this compound achieved peak external quantum and power efficiencies of 10.5 (Kanno, Sun, & Forrest, 2005).

• Photocatalysis : It is also noted as an efficient photocatalyst for various organic reactions (Parker, 2019).

• Electrophosphorescence : The compound is utilized in electrophosphorescent polymer light-emitting devices with significant external quantum efficiency and luminous efficiency (Cho et al., 2009). Moreover, blue-emitting iridium complexes with substituted ligands show high emission quantum yields and long luminescent lifetimes, useful in OLED devices (Orselli et al., 2007).

• Detection of Explosives : AIPE-active phosphorescent iridium(III) complex impregnated test strips can detect TNT in vapor phase, solid phase, and aqueous media with detection limits in nanograms (Bejoymohandas et al., 2014).

• Cancer Research : Cyclometalated iridium(III) complexes can target mitochondria and induce apoptosis in various cancer cell lines, especially those resistant to cisplatin (Xiong et al., 2016).

• Enhanced Optophysical Properties : Altering ligands in iridium(III) complexes can result in improved optophysical properties, leading to highly-efficient blue emission materials (Wen et al., 2009).